2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-benzylsulfanyl-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C15H19F3N2OS.ClH/c16-15(17,18)12-19-6-8-20(9-7-19)14(21)11-22-10-13-4-2-1-3-5-13;/h1-5H,6-12H2;1H
• InChI Key: QXCOKNRVEVIBEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(F)(F)F)C(=O)CSCC2=CC=CC=C2.Cl
• Molecular Formula: C15H20ClF3N2OS
• Molecular Weight: 368.8 g/mol

Description

2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride, also known as BTE, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTE belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal properties. In

Scientific Research Applications

Electrochemical Synthesis and Oxidation

Researchers Amani and Nematollahi (2012) conducted studies on the electrochemical synthesis involving the oxidation of compounds similar to 2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride. They explored the electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of various nucleophiles, demonstrating the potential for creating new arylthiobenzazoles through this method. This study highlights the chemical versatility and potential applications of such compounds in synthetic organic chemistry (Amani & Nematollahi, 2012).

Microwave-Assisted Synthesis and Crystal Structure Analysis

In 2020, Said et al. reported an eco-friendly microwave-assisted synthesis of compounds structurally similar to 2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride. This study focuses on the synthesis of 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, demonstrating the effectiveness of microwave irradiation in accelerating reactions. The crystal structure of these compounds was analyzed, providing insights into their conformation and potential applications in material science (Said et al., 2020).

Antimicrobial and Antitumor Activities

Gan et al. (2010) synthesized a series of azole-containing piperazine derivatives and evaluated their antibacterial, antifungal, and cytotoxic activities. This research indicates the potential of such compounds, including those structurally related to 2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride, in developing new antimicrobial and anticancer agents (Gan et al., 2010).

Synthesis and Anti-Inflammatory Activity

Ahmed et al. (2017) conducted research on the synthesis of novel compounds similar to 2-(Benzylthio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride and evaluated their anti-inflammatory activity. This study provides insights into the potential therapeutic applications of these compounds in treating inflammation-related conditions (Ahmed et al., 2017).